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Compound of Interest

Compound Name: Cinnolin-7-amine

Cat. No.: B3045018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnolin-7-amine, identified by the CAS number 101421-70-9, is a heterocyclic aromatic

amine belonging to the cinnoline class of compounds. The cinnoline scaffold itself is a bicyclic

system composed of a benzene ring fused to a pyridazine ring and is of significant interest in

medicinal chemistry.[1][2][3] Derivatives of cinnoline have been explored for a wide array of

pharmacological activities, including but not limited to, antibacterial, antifungal, anti-

inflammatory, and antitumor properties.[1][3] This technical guide focuses specifically on

Cinnolin-7-amine, providing a summary of its known properties and potential as a building

block in synthetic and medicinal chemistry.

Chemical and Physical Properties
Cinnolin-7-amine is a stable compound under recommended storage conditions. The

fundamental physicochemical data for this compound are summarized in the table below. This

information is critical for its handling, storage, and use in experimental settings.
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Property Value Source(s)

CAS Number 101421-70-9 [4]

Molecular Formula C₈H₇N₃ [4]

Molecular Weight 145.165 g/mol [4]

Purity Typically ≥95% [4]

Appearance Not specified in literature -

SMILES N1=NC=CC2=CC=C(C=C12)N [4]

Storage Conditions

2-8°C or Room Temperature,

Inert Atmosphere, Keep in

Dark Place

[4][5]

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthetic protocols specifically for Cinnolin-7-amine (CAS 101421-70-

9) are not readily available in the public domain. The compound is primarily listed by chemical

suppliers, suggesting its availability as a chemical intermediate for further synthetic

applications.

General Synthetic Considerations for Cinnoline
Derivatives
The synthesis of the broader cinnoline ring system often involves the cyclization of ortho-

substituted benzene derivatives. Common strategies include:

Richter Cyclization: This classic method involves the diazotization of an ortho-amino-

substituted phenylpropionic acid or a related derivative, followed by intramolecular

cyclization.

Friedel-Crafts Type Cyclizations: These methods can be employed to form the heterocyclic

ring by intramolecular reaction of a suitably functionalized benzene precursor.
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A hypothetical synthetic workflow for a generic cinnoline derivative is presented below. Note:

This is a generalized representation and not a confirmed protocol for Cinnolin-7-amine.

Substituted Benzene Derivative Introduction of Nitrogen-Containing Functional GroupNitration/Amination Functional Group ManipulationReduction/Diazotization Intramolecular CyclizationHeating/Catalyst Cinnoline Core Structure

Click to download full resolution via product page

Caption: Generalized synthetic workflow for the formation of a cinnoline core structure.

Biological Activity and Applications in Drug
Discovery
While the cinnoline scaffold is associated with a broad spectrum of biological activities, specific

studies on the bioactivity of Cinnolin-7-amine are limited in publicly accessible scientific

literature. The therapeutic potential of the cinnoline class of compounds is vast, with derivatives

showing promise in various disease areas.[1][2][3]

The primary role of Cinnolin-7-amine in the current research landscape appears to be that of a

chemical building block. The presence of the reactive amine group at the 7-position provides a

key site for further chemical modification. This allows for the synthesis of a diverse library of

more complex cinnoline derivatives, which can then be screened for various biological

activities.

Below is a conceptual diagram illustrating the role of Cinnolin-7-amine in a drug discovery

workflow.
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Caption: Role of Cinnolin-7-amine as a scaffold in a typical drug discovery process.

Conclusion
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Cinnolin-7-amine (CAS 101421-70-9) is a commercially available chemical intermediate with

potential for use in the synthesis of novel, biologically active compounds. While direct research

into the biological effects of Cinnolin-7-amine itself is not extensively documented, the broader

cinnoline class of molecules holds significant promise in medicinal chemistry. The presence of

a reactive amine group makes Cinnolin-7-amine a valuable starting material for the generation

of compound libraries for drug discovery screening programs. Further research into the

synthesis and biological evaluation of derivatives of Cinnolin-7-amine may lead to the

discovery of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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